Cas no 1805627-58-0 (Ethyl 6-cyano-2-difluoromethyl-3-iodobenzoate)

• Product Name: Ethyl 6-cyano-2-difluoromethyl-3-iodobenzoate
• CAS No: 1805627-58-0
• MF: C₁₁H₈F₂INO₂
• MW: 351.088002204895
• CID: 4956084
• Update Time: 2025-10-21

Ethyl 6-cyano-2-difluoromethyl-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-difluoromethyl-3-iodobenzoate

• Inchi： 1S/C11H8F2INO2/c1-2-17-11(16)8-6(5-15)3-4-7(14)9(8)10(12)13/h3-4,10H,2H2,1H3
• InChI Key： RBXWYTISKWAPGX-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C(C(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-cyano-2-difluoromethyl-3-iodobenzoate

Recent Advances in the Application of Ethyl 6-cyano-2-difluoromethyl-3-iodobenzoate (CAS: 1805627-58-0) in Chemical Biology and Pharmaceutical Research

Ethyl 6-cyano-2-difluoromethyl-3-iodobenzoate (CAS: 1805627-58-0) has emerged as a key synthetic intermediate in pharmaceutical development, particularly in the construction of bioactive molecules targeting inflammation and oncology pathways. Recent studies have highlighted its utility as a versatile building block for the synthesis of novel heterocyclic compounds with potential therapeutic applications. The presence of both electron-withdrawing (cyano and difluoromethyl) and halogen (iodo) substituents on the aromatic ring makes this compound particularly valuable for cross-coupling reactions in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's application in the synthesis of potent PARP inhibitors through palladium-catalyzed cross-coupling reactions. Researchers successfully employed Ethyl 6-cyano-2-difluoromethyl-3-iodobenzoate as a key intermediate to construct the benzimidazole core structure of these inhibitors, achieving nanomolar potency against PARP-1 with improved metabolic stability compared to earlier generation compounds.

In the field of agrochemical research, this compound has shown promise as a precursor for novel fungicides. A recent patent application (WO2023051234) describes its transformation into biologically active pyrazole derivatives through cyclization reactions, exhibiting broad-spectrum activity against phytopathogenic fungi while maintaining favorable environmental safety profiles. The difluoromethyl group appears crucial for both bioactivity and metabolic stability in these applications.

Significant progress has been made in optimizing the synthetic route for Ethyl 6-cyano-2-difluoromethyl-3-iodobenzoate. A 2024 publication in Organic Process Research & Development reported a scalable, high-yield (82%) preparation method starting from commercially available 2,6-dibromobenzonitrile, involving sequential fluorination, esterification, and halogen-exchange reactions. This improved synthesis addresses previous challenges with regioselectivity and purification that limited large-scale production.

The compound's unique electronic properties have also attracted attention in materials science applications. Researchers at several institutions have incorporated derivatives of Ethyl 6-cyano-2-difluoromethyl-3-iodobenzoate into organic semiconductors, where the strong electron-withdrawing character of the substituents enhances charge transport properties. Preliminary results suggest potential applications in organic photovoltaics and thin-film transistors.

Future research directions appear focused on expanding the compound's utility in fragment-based drug discovery and as a probe for studying protein-ligand interactions. The combination of its spectroscopic handles (19F NMR signal from the difluoromethyl group) and reactivity profile makes it particularly suitable for these applications. Several pharmaceutical companies have included derivatives of this compound in their fragment libraries for high-throughput screening campaigns.

From a safety perspective, recent toxicological studies indicate that Ethyl 6-cyano-2-difluoromethyl-3-iodobenzoate requires careful handling due to potential skin sensitization, though it shows favorable acute toxicity profiles in standard assays. Proper personal protective equipment and engineering controls are recommended when working with this compound in laboratory settings.